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Compound of Interest

Compound Name: T988C

Cat. No.: B14753114 Get Quote

Initial searches for "T988C" did not yield a corresponding chemical substance. The identifier is

associated with a commercial product, the Lockthorne Cocktail Table, and does not appear in

chemical databases or safety data sheets as a hazardous material.

Given the absence of a specific chemical entity for T988C, this guide provides a

comprehensive, general framework for the proper disposal of laboratory chemicals. This

information is essential for ensuring safety and compliance in research and development

environments. The procedures outlined below are based on standard laboratory safety

protocols and are intended to be adapted to the specific hazards of any given chemical.

General Chemical Disposal Protocol
The proper disposal of laboratory chemicals is a critical aspect of laboratory safety. The

following steps provide a universal workflow for handling chemical waste.

Identification and Classification:

The first and most crucial step is to identify the chemical and its associated hazards. This

is accomplished by consulting the Safety Data Sheet (SDS), which is provided by the

chemical manufacturer.

The SDS contains critical information regarding the chemical's properties, health and

environmental hazards, and required personal protective equipment (PPE).
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Based on the SDS, the waste must be classified according to federal, state, and local

regulations. Common classifications include hazardous and non-hazardous waste, with

further sub-classifications (e.g., flammable, corrosive, reactive, toxic).

Segregation of Waste:

Chemical waste streams must be segregated to prevent dangerous reactions.

Incompatible chemicals should never be mixed.

Common segregation categories include:

Halogenated and non-halogenated solvents

Acids and bases

Oxidizers and flammable materials

Cyanide and sulfide-containing waste

Heavy metal waste

Proper Labeling and Containment:

All waste containers must be clearly and accurately labeled with the full chemical name(s)

of the contents, concentration(s), and hazard warnings (e.g., "Flammable," "Corrosive").

Containers must be appropriate for the type of waste they hold (e.g., glass for solvents,

corrosion-resistant containers for acids and bases) and must be kept securely closed.

Storage:

Waste should be stored in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Secondary containment should be used to capture any potential leaks or spills.

Disposal:

Disposal must be handled by a licensed hazardous waste disposal company.
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Accurate records of all disposed chemicals must be maintained to ensure a complete

chain of custody.

Key Information for Chemical Disposal from a
Safety Data Sheet (SDS)
Researchers should consult the SDS for the following critical information to ensure safe and

compliant disposal of any chemical.

Section of SDS
Information Provided for
Disposal

Relevance to Disposal
Procedure

Section 2: Hazards

Identification

Provides a summary of the

physical and health hazards of

the chemical.

Informs the classification of the

waste (e.g., flammable,

corrosive, toxic) and the

necessary PPE.

Section 7: Handling and

Storage

Outlines safe handling

practices and storage

requirements, including

incompatibilities.

Guides the segregation of

waste to prevent dangerous

reactions.

Section 8: Exposure

Controls/Personal Protection

Specifies the necessary

personal protective equipment

(PPE) for handling the

chemical.

Ensures the safety of

personnel during the handling

and disposal process.

Section 13: Disposal

Considerations

Provides guidance on proper

disposal methods and

regulatory requirements.

This is the primary section for

determining the appropriate

disposal route for the chemical

waste.

Section 14: Transport

Information

Details the requirements for

safely transporting the

chemical.

Crucial for ensuring compliant

transportation of the waste to

the disposal facility.
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The following diagram illustrates the standard workflow for the safe disposal of laboratory

chemical waste.

General Chemical Waste Disposal Workflow

Preparation & Identification

Safe Handling & Segregation

Interim Storage

Final Disposal

Identify Chemical & Hazards
(Consult SDS)

Classify Waste
(Hazardous vs. Non-Hazardous)

Segregate Incompatible Waste Streams

Based on Hazard Class

Select Appropriate & Labeled Container

Store in Designated, Secure Area
with Secondary Containment

Arrange for Pickup by
Licensed Disposal Company

Scheduled Pickup

Maintain Disposal Records
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To cite this document: BenchChem. [T988C: Deconstructing the Identifier and General
Principles of Laboratory Chemical Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14753114#t988c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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